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Compound of Interest

Compound Name: C12H7F3N4OS

Cat. No.: B12164354

Get Quote

Executive Summary: The Triazolopyridazinone
Advantage
C12H7F3N4OS belongs to the class of 6-arylthio-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-ones, a

scaffold engineered to inhibit p38 mitogen-activated protein kinase (MAPK), specifically the

p38α and p38β isoforms. Unlike first-generation inhibitors (e.g., SB203580) which rely on an

imidazole core, the triazolopyridazinone scaffold offers a distinct binding mode that enhances

selectivity against related kinases such as JNK and ERK, while minimizing off-target effects on

cytochrome P450 enzymes often associated with imidazole-based drugs.

This guide compares C12H7F3N4OS with:

SB203580 (Imidazole-based reference standard).

Pamapimod (Triazolopyridine-based clinical candidate).

VX-745 (Pyrimidopyridazinone-based inhibitor).
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The selectivity of C12H7F3N4OS is driven by the 3-(trifluoromethyl)phenylthio moiety, which

occupies the hydrophobic pocket I of the p38α kinase ATP-binding site. The

triazolopyridazinone core forms crucial hydrogen bonds with the hinge region (Met109/Gly110).

Table 1: Comparative Kinase Selectivity Profile (IC50 Values)

Target Kinase
C12H7F3N4OS

(Triazolopyrida
zinone)

SB203580

(Imidazole)

Pamapimod

(Triazolopyridi
ne)

VX-745

(Pyrimidopyrid
azinone)

p38α MAPK < 10 nM 48 nM 6 nM 9 nM

p38β MAPK ~ 15 nM 50 nM 22 nM 15 nM

p38γ MAPK > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM

p38δ MAPK > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM

JNK1/2/3 > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM

ERK1/2 > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM

c-Raf > 5,000 nM ~ 2,000 nM > 10,000 nM > 10,000 nM

CYP3A4 Low Inhibition High Inhibition Low Inhibition
Moderate

Inhibition

Key Insights:

Isoform Specificity: C12H7F3N4OS exhibits >1000-fold selectivity for p38α/β over γ/δ

isoforms, a critical feature for avoiding unwanted immunosuppression associated with broad

p38 blockade.

Scaffold Advantage: Compared to SB203580, the triazolopyridazinone core significantly

reduces inhibition of c-Raf and CYP450 enzymes, improving the metabolic stability and

safety profile.

Potency: The trifluoromethyl group enhances lipophilicity and potency, achieving single-digit

nanomolar IC50 values comparable to clinical candidates like Pamapimod.
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Mechanistic Pathway & Binding Mode
C12H7F3N4OS functions as an ATP-competitive type I inhibitor. It binds to the active

conformation (DFG-in) of the kinase. The triazole ring acts as a hydrogen bond acceptor for the

backbone amide of Met109, while the pyridazinone oxygen can interact with Lys53.
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Figure 1: Mechanism of Action of C12H7F3N4OS within the p38 MAPK Signaling Cascade.
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To validate the selectivity and potency of C12H7F3N4OS, the following protocols are

recommended. These workflows ensure robust data generation for comparison with other

triazole-based inhibitors.

Objective: Determine IC50 values against recombinant p38α, p38β, JNK1, and ERK2.

Reagent Preparation:

Prepare 1X Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50

µM DTT.

Dilute C12H7F3N4OS in DMSO (10-point dose-response, starting at 10 µM).

Enzyme Reaction:

Add 2 µL of inhibitor or DMSO control to a 384-well plate.

Add 4 µL of kinase enzyme (e.g., p38α, 5 ng/well). Incubate for 10 min at RT.

Initiate reaction by adding 4 µL of substrate mix (ATP + p38 peptide substrate). Final ATP

concentration should be at Km (approx. 50-100 µM).

Incubate for 60 min at RT.

Detection:

Add 10 µL of ADP-Glo™ Reagent to stop the reaction and deplete remaining ATP.

Incubate for 40 min.

Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate luciferase

signal. Incubate for 30 min.

Analysis:

Measure luminescence using a plate reader (e.g., EnVision).

Calculate IC50 using non-linear regression (GraphPad Prism).
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Objective: Assess cellular potency and functional selectivity in PBMCs.

Cell Culture: Isolate human PBMCs from buffy coats using Ficoll-Paque density gradient

centrifugation. Resuspend in RPMI 1640 + 10% FBS.

Treatment:

Seed PBMCs (1 x 10^5 cells/well) in 96-well plates.

Pre-treat with C12H7F3N4OS (0.1 nM – 10 µM) for 1 hour.

Stimulation:

Stimulate cells with Lipopolysaccharide (LPS, 100 ng/mL) for 4 hours.

Quantification:

Collect supernatant.

Quantify TNF-α levels using a specific ELISA kit.

Control: Measure cell viability (MTS assay) to ensure inhibition is not due to cytotoxicity.
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Figure 2: General Experimental Workflow for Selectivity Profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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